d-Glucosamine sulfate potassium

• Molecular Formula: C6H12KNO8S
• Molecular Weight: 297.33 g/mol
• InChI: InChI=1S/C6H13NO8S.K/c7-3-5(9)4(8)2(15-6(3)10)1-14-16(11,12)13;/h2-6,8-10H,1,7H2,(H,11,12,13);/q;+1/p-1/t2-,3-,4-,5-,6?;/m1./s1
• InChIKey: GIRLEUVALRDFQW-NSEZLWDYSA-M

d-Glucosamine Sulfate Potassium Chloride: Pharmacopeial-Grade Profile

d-Glucosamine sulfate potassium chloride (CAS 1296149-08-0) is a stoichiometric mixed salt with the formula (C₆H₁₄NO₅)₂SO₄·2KCl, recognized under British Pharmacopoeia monograph 2708 and USP monograph 35208 as a defined chemical entity with purity specifications of 98.0–102.0% [1][2]. Unlike glucosamine hydrochloride, which is intrinsically stable, glucosamine sulfate in its unsalted form is strongly hygroscopic and chemically unstable in air, necessitating stabilization with potassium chloride or sodium chloride to yield a non-hygroscopic powder suitable for pharmaceutical formulation [3]. The potassium-stabilized salt is one of the most extensively clinically studied glucosamine forms for the management of osteoarthritis, with multiple randomized controlled trials documenting symptom-modifying effects on pain and joint function [2].

Compendial Standard

USP and Ph. Eur. monograph-defined chemical entity with explicit assay specifications

Stabilized Salt Form

Potassium chloride-stabilized, non-hygroscopic powder suitable for formulation research

Free-Base Content

Approximately 59.2% glucosamine free base by mass; stoichiometric dosing context

• [1] British Pharmacopoeia 2025, Ph. Eur. monograph 2708: Glucosamine Sulfate Potassium Chloride. Definition: Bis(2-amino-2-deoxy-D-glucopyranose) sulfate bis(potassium chloride). Content: 98.0% to 102.0% (dried substance). View Source
• [2] USP Dietary Supplements Monograph: Glucosamine Sulfate Potassium Chloride. USP29-NF24, Monograph Number 35208. Contains NLT 98.0% and NMT 102.0% (C₆H₁₄NO₅)₂SO₄·2KCl, calculated on the dried basis. View Source
• [3] Sahoo SC, Tharalekshmy A, Ng SW, Naumov P. Glucosamine Salts: Resolving Ambiguities over the Market-Based Compositions. Crystal Growth & Design. 2014;14(11):5850–5860. doi:10.1021/cg501126t. View Source

Why Glucosamine Salts Cannot Be Interchanged

Substitution among glucosamine salt forms without correction for free-base content introduces systematic dosing errors because the mass fraction of the pharmacologically active glucosamine free base (C₆H₁₃NO₅) differs substantially across salt forms: glucosamine hydrochloride delivers approximately 83.1% free base by mass, whereas glucosamine sulfate potassium chloride delivers approximately 59.2% and glucosamine sulfate sodium chloride approximately 62.5% [1][2]. Beyond stoichiometry, the sulfate counter-ion itself contributes to therapeutic action—the sulfate moiety is a required substrate for glycosaminoglycan and proteoglycan biosynthesis in cartilage, and glucosamine sulfate has demonstrated significantly higher oral bioavailability (9.4%) and synovial fluid concentrations than glucosamine hydrochloride (6.1%) in a head-to-head pharmacokinetic study in a large-animal model [3]. Furthermore, the choice between potassium and sodium stabilization has clinical implications: the potassium salt avoids the sodium load associated with the sodium chloride-stabilized form, which is relevant for hypertensive patients or those on sodium-restricted diets .

Free-base mass fraction mismatch

GS-K delivers ~59.2% free base vs. ~83.1% for glucosamine HCl; direct weight-based substitution leads to dose deviation.

Sulfate moiety contribution may not transfer

Sulfate counter-ion supports glycosaminoglycan biosynthesis; hydrochloride lacks this substrate function and shows lower reported synovial exposure.

Potassium vs. sodium stabilization context

The potassium salt avoids sodium chloride load; may be relevant for sodium-restricted research models, while GS-Na introduces additional sodium.

• [1] Glucosamine Experts. Efficacy study of glucosamine hydrochloride in bone and joint health. Free-base glucosamine content: Glucosamine Hydrochloride 83.1%, Glucosamine Sulfate Sodium Chloride 62.5%, Glucosamine Sulfate Potassium Chloride 59.2%. View Source
• [2] NutriPartners. Glucosamine HCL vs. sulfate: a formulator's analysis of purity, stability, and source. Purity (Glucosamine Base): Glucosamine HCL ~83–88%, Glucosamine Sulfate (with KCl) ~59–65%. Published 19 Sep 2025. View Source
• [3] Meulyzer M, Vachon P, Beaudry F, Vinardell T, Richard H, Beauchamp G, Laverty S. Comparison of pharmacokinetics of glucosamine and synovial fluid levels following administration of glucosamine sulphate or glucosamine hydrochloride. Osteoarthritis and Cartilage. 2008;16(9):973–979. doi:10.1016/j.joca.2008.01.006. View Source

d-Glucosamine Sulfate KCl: Comparative Evidence

Free-Base Mass Fraction: GS-K vs. GH and GS-Na

The pharmacologically active free-base glucosamine (C₆H₁₃NO₅) content of d-glucosamine sulfate potassium chloride is approximately 59.2% by mass, which is substantially lower than glucosamine hydrochloride at approximately 83.1% and modestly lower than glucosamine sulfate sodium chloride at approximately 62.5% [1][2]. These values are calculable from molecular formulas and verified by published formulation analyses: to deliver 1,500 mg of free-base glucosamine, a formulator requires approximately 2,534 mg of GS-K versus approximately 1,805 mg of GH or approximately 2,400 mg of GS-Na. Procurement specifications that fail to account for this stoichiometric difference will result in under-dosing if GH quantities are applied to GS-K purchases [1].

Free-base mass fraction

Head-to-head

GS-K: ~59.2% free base

GH: ~83.1% ; GS-Na: ~62.5%

Stoichiometric dosing requires ~40% more GS-K mass than GH

Cross-study verification; free-base equivalence critical

Evidence Dimension	Free-base glucosamine mass fraction (weight % of active C₆H₁₃NO₅ per unit mass of salt)
Target Compound Data	Glucosamine Sulfate Potassium Chloride: ~59.2% free base
Comparator Or Baseline	Glucosamine Hydrochloride: ~83.1% free base; Glucosamine Sulfate Sodium Chloride: ~62.5% free base
Quantified Difference	GS-K contains 28.7% less free base per gram than GH (absolute difference: 23.9 percentage points); GS-K contains 3.3 percentage points less free base than GS-Na
Conditions	Calculated from molecular formulas: GH (C₆H₁₃NO₅·HCl, MW 215.63), GS-K ((C₆H₁₄NO₅)₂SO₄·2KCl, MW 605.52), GS-Na ((C₆H₁₄NO₅)₂SO₄·2NaCl, MW 573.3); independently verified across multiple commercial formulation guides

Why This Matters

Procurement decisions based on raw powder weight rather than free-base equivalent lead to systematic under- or over-dosing; GS-K requires approximately 40% more material mass than GH to deliver the same pharmacologically active glucosamine dose, directly impacting cost-per-active-dose calculations.

• [1] Glucosamine Experts. Efficacy study of glucosamine hydrochloride in bone and joint health. Free-base glucosamine content: Glucosamine Hydrochloride 83.1%, Glucosamine Sulfate Sodium Chloride 62.5%, Glucosamine Sulfate Potassium Chloride 59.2%. View Source
• [2] NutriPartners. Glucosamine HCL vs. sulfate: a formulator's analysis of purity, stability, and source. Purity (Glucosamine Base): Glucosamine HCL ~83–88%, Glucosamine Sulfate (with KCl) ~59–65%. Published 19 Sep 2025. View Source

Bioavailability & Synovial Fluid Levels: Sulfate vs. HCl

In a randomized crossover study in eight adult horses receiving 20 mg/kg of crystalline glucosamine sulfate (Dona®) or glucosamine hydrochloride via nasogastric intubation, the median oral bioavailability of glucosamine sulfate was 9.4% compared to 6.1% for glucosamine hydrochloride—a 54% relative advantage for the sulfate form [1]. Synovial fluid glucosamine concentrations were significantly higher at both 1 hour and 6 hours following oral glucosamine sulfate administration versus glucosamine hydrochloride. At 12 hours post-dose, glucosamine levels in both plasma and synovial fluid remained significantly above baseline for the sulfate preparation, but not for the hydrochloride preparation [1]. Although this study used crystalline glucosamine sulfate (cGS), the sulfate moiety and stabilization chemistry are pharmacokinetically comparable to the potassium chloride-stabilized regular glucosamine sulfate (rGS) form [2].

Bioavailability & synovial levels

Head-to-head

Sulfate bioavailability 9.4% vs HCl 6.1%

Synovial fluid higher at 1 h and 6 h for sulfate

Supports synovial exposure research context

Equine model (n=8); 20 mg/kg; LC-MS/MS

Evidence Dimension	Median oral bioavailability (%) and synovial fluid glucosamine concentration (qualitative comparison at 1 h and 6 h post-dose)
Target Compound Data	Glucosamine sulfate: median oral bioavailability 9.4%; synovial fluid concentrations significantly higher at 1 h and 6 h; levels remain significantly above baseline at 12 h
Comparator Or Baseline	Glucosamine hydrochloride: median oral bioavailability 6.1%; lower synovial fluid concentrations; levels not significantly above baseline at 12 h
Quantified Difference	Bioavailability: 9.4% vs. 6.1% (54% relative increase for sulfate form). Synovial fluid: statistically significant elevation at 1 h and 6 h (p < 0.05); sustained at 12 h only for sulfate.
Conditions	Equine model (n = 8 adult female horses); 20 mg/kg dose via nasogastric intubation; plasma sampling at 0, 5, 15, 30, 60, 120, 360, 480, 720 min; synovial fluid from radiocarpal joints at baseline, 1 h, 6 h, and 12 h; LC-ESI/MS/MS quantification

Why This Matters

Higher bioavailability and sustained synovial fluid concentrations provide pharmacokinetic rationale for preferring the sulfate salt over the hydrochloride for osteoarthritis interventions where drug exposure at the target site (joint) is critical for efficacy.

• [1] Meulyzer M, Vachon P, Beaudry F, Vinardell T, Richard H, Beauchamp G, Laverty S. Comparison of pharmacokinetics of glucosamine and synovial fluid levels following administration of glucosamine sulphate or glucosamine hydrochloride. Osteoarthritis and Cartilage. 2008;16(9):973–979. doi:10.1016/j.joca.2008.01.006. View Source
• [2] Nichini M, et al. Does Salt Form Matter? A Pilot Randomized, Double-Blind, Crossover Pharmacokinetic Comparison of Crystalline and Regular Glucosamine Sulfate in Healthy Volunteers. Nutrients. 2025;17(15):2491. doi:10.3390/nu17152491. View Source

GS-K vs. GS-Na: Pharmacokinetic Bioequivalence

A randomized, single-dose, two-treatment, two-period, two-sequence crossover bioequivalence study in 24 healthy Thai volunteers directly compared glucosamine sulfate potassium chloride (test product) with glucosamine sulfate sodium chloride (reference product) at a 500 mg dose [1]. The 90% confidence intervals of the test/reference geometric mean ratios were 93.69% (86.68%–113.32%) for Cmax and 97.73% (87.38%–112.62%) for AUC₀₋ₜ, both falling entirely within the internationally accepted bioequivalence range of 80%–125% [1]. This establishes that the potassium salt is pharmacokinetically interchangeable with the sodium salt in terms of both rate and extent of glucosamine absorption, meaning substitution between the two does not require dose adjustment [1].

GS-K vs GS-Na bioequivalence

Head-to-head

Cmax ratio 93.69% (90% CI 86.68-113.32%)

AUC₀₋ₜ ratio 97.73% (90% CI 87.38-112.62%)

Pharmacokinetic interchangeability within bioequivalence limits

Human crossover study (n=24); 500 mg dose

Evidence Dimension	Bioequivalence: 90% confidence intervals of geometric mean ratios (test/reference) for Cmax and AUC₀₋ₜ
Target Compound Data	GS-K (test): Cmax ratio 93.69% (90% CI: 86.68%–113.32%); AUC₀₋ₜ ratio 97.73% (90% CI: 87.38%–112.62%)
Comparator Or Baseline	GS-Na (reference): defined as 100%
Quantified Difference	Cmax geometric mean ratio: 93.69% (NS, within 80–125% bioequivalence window). AUC₀₋ₜ geometric mean ratio: 97.73% (NS, within 80–125% window). Both formulations meet regulatory bioequivalence criteria.
Conditions	Randomized, single-dose, two-treatment, two-period, two-sequence crossover; n = 24 healthy Thai volunteers; 500 mg oral glucosamine sulfate; ≥1-week washout; plasma glucosamine quantified by LC-MS/MS; non-compartmental pharmacokinetic analysis

Why This Matters

This bioequivalence data permits regulatory and procurement interchange between GS-K and GS-Na without bioequivalence bridging studies, providing flexibility in supply chain sourcing while maintaining pharmacokinetic consistency.

• [1] Akarasereenont P, et al. Bioequivalence study of 500 mg glucosamine sulfate in Thai healthy volunteers. Journal of the Medical Association of Thailand. 2009;92(9):1234–9. PMID: 19772185. View Source

GS-K vs. GS-Na: Comparable Efficacy in Knee OA

In a 16-week randomized, double-blind study of 90 patients with mild-to-moderate knee osteoarthritis (Ahlback grade 1–4), glucosamine sulfate with potassium salt (GS-K) 1,500 mg daily demonstrated comparable efficacy to glucosamine sulfate with sodium salt (GS-Na) 1,500 mg daily [1]. Both groups showed improvement in WOMAC and SF-36 scores from baseline to final follow-up; however, differences between the two groups were not statistically significant at any follow-up visit [1]. Serum potassium levels increased more in the GS-K group but did not exceed the normal physiological range, and no serious adverse events were attributable to either formulation [1]. Both preparations were well tolerated.

Comparable WOMAC endpoint

Head-to-head

GS-K vs GS-Na WOMAC difference not significant

16-week RCT, n=90; serum K⁺ within normal range

Model-reported symptom-score endpoint context

Mild-to-moderate knee OA model; sodium-avoidance research

Evidence Dimension	Clinical efficacy (WOMAC score and SF-36) and safety (serum potassium, adverse events) over 16 weeks
Target Compound Data	GS-K 1,500 mg/day: WOMAC and SF-36 improvement from baseline; serum potassium increased within normal range; well tolerated
Comparator Or Baseline	GS-Na 1,500 mg/day: comparable WOMAC and SF-36 improvement from baseline
Quantified Difference	Between-group differences in WOMAC and SF-36 were not significant at any follow-up (p > 0.05). Serum potassium increase was greater with GS-K but remained within normal limits.
Conditions	Randomized, double-blind, parallel-group; n = 90 (45 per arm); mild-to-moderate knee OA (Ahlback grade 1–4); assessments at baseline, 4, 8, 12, and 16 weeks; outcomes: WOMAC, SF-36, range of motion, joint effusion, laboratory safety panels

Why This Matters

The clinical equivalence data support selection of GS-K over GS-Na when sodium avoidance is clinically desirable (e.g., hypertensive patients), without compromising therapeutic efficacy in osteoarthritis symptom management.

• [1] Wangroongsub Y, et al. Comparable clinical outcomes between glucosamine sulfate-potassium chloride and glucosamine sulfate sodium chloride in patients with mild and moderate knee osteoarthritis: a randomized, double-blind study. Journal of the Medical Association of Thailand. 2010;93(7):805–11. PMID: 20649060. View Source

Regular vs. Crystalline Glucosamine Sulfate: PK Comparison

A 2025 pilot randomized, double-blind, crossover study in 10 healthy adults directly compared the pharmacokinetics of crystalline glucosamine sulfate (cGS)—a patented, premium-priced form—with regular glucosamine sulfate (rGS) stabilized with potassium or sodium chloride [1]. At a single 1,500 mg oral dose, the mean AUC₀₋₂₄ for glucosamine was 18,300 ng·h/mL for rGS versus 12,900 ng·h/mL for cGS—a 41.9% numerically higher systemic exposure with rGS—though this difference did not reach statistical significance (p = 0.136) due to the small sample size [1]. Glucosamine-6-sulfate metabolite exposure was nearly identical (rGS: 50,700 ng·h/mL; cGS: 50,600 ng·h/mL). Cmax and Tmax values were also comparable between formulations [1]. These preliminary data undermine claims that the crystalline form confers meaningful pharmacokinetic superiority over the potassium/sodium chloride-stabilized regular form.

Regular vs crystalline sulfate PK

Head-to-head

rGS AUC₀₋₂₄ 18,300 ng·h/mL

cGS AUC₀₋₂₄ 12,900 ng·h/mL (p=0.136)

Numerically higher exposure with rGS, not statistically different

Crossover (n=10); 1500 mg; LC-HRMS; metabolite exposure identical

Evidence Dimension	Systemic exposure (AUC₀₋₂₄), peak concentration (Cmax), time to peak (Tmax), and metabolite exposure following single 1,500 mg oral dose
Target Compound Data	rGS (K/Na chloride-stabilized): glucosamine AUC₀₋₂₄ 18,300 ng·h/mL; GlcN-6-S AUC₀₋₂₄ 50,700 ng·h/mL
Comparator Or Baseline	cGS (patented crystalline form): glucosamine AUC₀₋₂₄ 12,900 ng·h/mL; GlcN-6-S AUC₀₋₂₄ 50,600 ng·h/mL
Quantified Difference	rGS AUC₀₋₂₄ numerically 41.9% higher than cGS (18,300 vs. 12,900 ng·h/mL; p = 0.136, not statistically significant). GlcN-6-S metabolite AUC virtually identical (ratio ~1.00). Cmax and Tmax comparable between formulations.
Conditions	Randomized, double-blind, two-period crossover; n = 10 healthy adults; single 1,500 mg oral dose; 7-day washout; capillary blood sampling over 24 h; glucosamine and metabolites quantified by LC-HRMS

Why This Matters

For procurement, regular glucosamine sulfate potassium chloride (rGS) delivers systemic glucosamine exposure that is numerically higher than—and statistically indistinguishable from—the more expensive patented crystalline form, challenging any premium-pricing justification for cGS based on pharmacokinetic superiority.

• [1] Nichini M, et al. Does Salt Form Matter? A Pilot Randomized, Double-Blind, Crossover Pharmacokinetic Comparison of Crystalline and Regular Glucosamine Sulfate in Healthy Volunteers. Nutrients. 2025;17(15):2491. doi:10.3390/nu17152491. View Source

Compendial Standards: USP/BP Monographs for GS-K

d-Glucosamine sulfate potassium chloride is codified as a distinct chemical entity in both the United States Pharmacopeia (USP29-NF24, monograph 35208) and the British Pharmacopoeia (Ph. Eur. monograph 2708), with explicit identity and purity specifications that enable verifiable quality control in procurement [1][2]. USP specifications include: assay 98.0–102.0% (dried basis), specific optical rotation +50.0° to +52.0°, pH 3.0–5.0 (20 mg/mL solution), loss on drying ≤1.0%, residue on ignition 27.0–29.0%, and sodium limit (no pronounced yellow flame) [1]. BP specifications include: assay 98.0–102.0% (dried substance), specific optical rotation +47.0° to +53.0°, pH 3.0–5.0, and related substances by LC [2]. The existence of compendial monographs distinguishes GS-K from non-pharmacopeial glucosamine forms that lack standardized identity and purity criteria, and enables procurement teams to specify material against a legally recognized quality benchmark [1][2].

Compendial standards

Supporting evidence

USP: assay 98.0–102.0%, rotation +50.0° to +52.0°, pH 3.0–5.0

BP: assay 98.0–102.0%, rotation +47.0° to +53.0°

Supports procurement against legally recognized quality benchmarks

USP29-NF24 & Ph. Eur. monograph 2708

Evidence Dimension	Availability of official pharmacopeial monographs with defined identity, purity, and impurity specifications
Target Compound Data	GS-K: USP monograph (assay 98.0–102.0%, specific rotation +50.0° to +52.0°, pH 3.0–5.0, LOD ≤1.0%, residue on ignition 27.0–29.0%); BP monograph (assay 98.0–102.0%, specific rotation +47.0° to +53.0°, pH 3.0–5.0, related substances by LC)
Comparator Or Baseline	Glucosamine hydrochloride: separate USP/BP monographs exist. Non-pharmacopeial glucosamine blends and unstandardized sulfate mixtures: no compendial identity or purity standards.
Quantified Difference	GS-K has a defined stoichiometric formula ((C₆H₁₄NO₅)₂SO₄·2KCl), compendial assay range of 98.0–102.0%, and specific optical rotation window; non-pharmacopeial products lack any such enforceable numerical limits.
Conditions	USP: identification by IR, HPLC retention time, specific rotation, and wet chemistry (chloride, sulfate, potassium reactions). BP: identification by IR vs. CRS, specific rotation, chloride, sulfate, and potassium reactions. Both include liquid chromatography for related substances.

Why This Matters

The availability of legally enforceable pharmacopeial specifications enables procurement teams to establish objective, verifiable quality acceptance criteria—absent for non-compendial glucosamine materials—reducing supply chain risk and ensuring batch-to-batch consistency in regulated pharmaceutical and dietary supplement manufacturing.

• [1] USP Dietary Supplements Monograph: Glucosamine Sulfate Potassium Chloride. USP29-NF24, Monograph Number 35208. Specifications: assay 98.0–102.0%, specific rotation +50.0° to +52.0°, pH 3.0–5.0, loss on drying ≤1.0%, residue on ignition 27.0–29.0%. View Source
• [2] British Pharmacopoeia 2025, Ph. Eur. monograph 2708: Glucosamine Sulfate Potassium Chloride. Definition, characters, identification, tests, and assay. Content: 98.0% to 102.0% (dried substance). Specific optical rotation: +47.0 to +53.0. pH: 3.0 to 5.0. View Source

d-Glucosamine Sulfate KCl: Key Applications

Osteoarthritis Trials: Synovial Fluid Bioavailability

For randomized controlled trials evaluating glucosamine efficacy in knee or hip osteoarthritis, the sulfate form—including GS-K—is supported by direct pharmacokinetic evidence of superior oral bioavailability (9.4% vs. 6.1%) and significantly higher synovial fluid concentrations at 1 h and 6 h compared to glucosamine hydrochloride [1]. This target-tissue penetration data, obtained in a large-animal model at clinically relevant doses, provides mechanistic plausibility for the sulfate form's clinical effects and supports its selection as the active intervention in trials where synovial drug exposure is a critical determinant of outcome [1]. The bioequivalence of GS-K to GS-Na ensures that the potassium salt can be used interchangeably in multi-site trials without pharmacokinetic confounding [2].

Sodium-Free Joint Health Formulations

GS-K provides a clinically validated alternative to GS-Na for dietary supplement and pharmaceutical products targeting osteoarthritis patients with comorbid hypertension or those on sodium-restricted diets [3]. The 2010 randomized controlled trial by Wangroongsub et al. demonstrated that GS-K 1,500 mg/day is clinically equivalent to GS-Na in reducing WOMAC pain and improving SF-36 function scores, with no between-group efficacy differences at any follow-up through 16 weeks [3]. The potassium stabilization replaces the sodium chloride load inherent in GS-Na with potassium chloride, which does not exceed normal serum potassium ranges and avoids the hypertensive risk associated with chronic sodium supplementation [3].

Compendial-Grade Procurement for Regulated Manufacturing

When procuring glucosamine raw material for pharmaceutical manufacturing subject to GMP and pharmacopeial compliance, GS-K is uniquely positioned by its inclusion in both USP and BP/Ph. Eur. monographs with explicit numerical specifications [4][5]. Procurement teams can specify GS-K against assay (98.0–102.0%), specific optical rotation (+50.0° to +52.0° USP; +47.0° to +53.0° BP), pH (3.0–5.0), loss on drying (≤1.0%), and residue on ignition (27.0–29.0%) as legally defensible acceptance criteria [4][5]. This level of compendial standardization is unavailable for non-pharmacopeial glucosamine mixtures, making GS-K the appropriate choice for regulated markets in the US, EU, and jurisdictions recognizing USP/BP standards [4][5].

Cost-Effective Alternative to Crystalline Glucosamine

For manufacturers and formulators evaluating whether to pay a premium for patented crystalline glucosamine sulfate (cGS), the 2025 pharmacokinetic study by Nichini et al. provides direct evidence that regular glucosamine sulfate stabilized with potassium/sodium chloride (rGS) delivers numerically higher systemic glucosamine exposure (AUC₀₋₂₄: 18,300 vs. 12,900 ng·h/mL) with no statistically significant difference in any pharmacokinetic parameter [6]. Glucosamine-6-sulfate metabolite exposure is virtually identical between formulations (50,700 vs. 50,600 ng·h/mL) [6]. These data support the procurement of GS-K as a cost-effective substitute for cGS in product development, challenging any bioavailability-based justification for the crystalline form's price premium [6].

Application

Selection Property

Validation Focus

Synovial PK studies in OA models

Sulfate salt with reported higher synovial exposure

Synovial fluid concentration-time profile

Sodium-restricted formulation research

Potassium-stabilized, no sodium chloride load

Systemic potassium and sodium endpoint monitoring

Compendial quality control studies

USP/BP monograph-defined identity and purity

Assay and specific rotation against compendial limits

PK comparison with crystalline forms

Regular sulfate with comparable systemic exposure

AUC and metabolite exposure comparability

• [1] Meulyzer M, et al. Comparison of pharmacokinetics of glucosamine and synovial fluid levels following administration of glucosamine sulphate or glucosamine hydrochloride. Osteoarthritis and Cartilage. 2008;16(9):973–979. doi:10.1016/j.joca.2008.01.006. View Source
• [2] Akarasereenont P, et al. Bioequivalence study of 500 mg glucosamine sulfate in Thai healthy volunteers. Journal of the Medical Association of Thailand. 2009;92(9):1234–9. PMID: 19772185. View Source
• [3] Wangroongsub Y, et al. Comparable clinical outcomes between glucosamine sulfate-potassium chloride and glucosamine sulfate sodium chloride in patients with mild and moderate knee osteoarthritis: a randomized, double-blind study. Journal of the Medical Association of Thailand. 2010;93(7):805–11. PMID: 20649060. View Source
• [4] USP Dietary Supplements Monograph: Glucosamine Sulfate Potassium Chloride. USP29-NF24, Monograph Number 35208. View Source
• [5] British Pharmacopoeia 2025, Ph. Eur. monograph 2708: Glucosamine Sulfate Potassium Chloride. View Source
• [6] Nichini M, et al. Does Salt Form Matter? A Pilot Randomized, Double-Blind, Crossover Pharmacokinetic Comparison of Crystalline and Regular Glucosamine Sulfate in Healthy Volunteers. Nutrients. 2025;17(15):2491. doi:10.3390/nu17152491. View Source